3-(6,8-Dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl)benzoic acid

• CAS RN: 543737-13-9
• Molecular Formula: C17H15Cl2NO2
• Molecular Weight: 336.2 g/mol
• IUPAC Name: 3-(6,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinolin-4-yl)benzoic acid
• InChI: InChI=1S/C17H15Cl2NO2/c1-20-8-14(10-3-2-4-11(5-10)17(21)22)13-6-12(18)7-16(19)15(13)9-20/h2-7,14H,8-9H2,1H3,(H,21,22)
• InChI Key: ROCHTQWNNZUYOK-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2=C(C1)C(=CC(=C2)Cl)Cl)C3=CC(=CC=C3)C(=O)O

Description

3-(6,8-Dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl)benzoic acid is a useful research compound. Its molecular formula is C17H15Cl2NO2 and its molecular weight is 336.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

500 mg 3-(6,8-Dichloro-2-methyl-1,2,3,4-tetrahydro-isoquinoline-4-yl)-benzoic-acid-ethyl-ester (Example 220) were dissolved in 15 ml methanol and treated with 10 ml of a 2 N KOH-solution. After 1 h at 50° C. the solvent was removed i. vac. The residue was taken up in water and was washed with ether. The aqueous phase was seperated and 2 N HCl was added until a pH-value of about 6 was reached. The precipitate was filtered off by suction and dried to give 304 mg of the title compound.

Synthesis routes and methods II

Procedure details

3.3 g of ethyl 3-(6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinolin-4-yl)benzoate (intermediate 4) were dissolved in 60 ml of methanol and admixed with 60 ml of 2 N KOH. After two hours at 50° C., the mixture was concentrated in vacuo and the residue partitioned between water and ether. The water phase was adjusted to a pH of approx. 6 using 2 N HCl and the precipitate which formed was filtered off with suction. Drying afforded 1.7 g of the title compound as a colorless solid.